2-(4-Carboxyphenoxy)-4-nitrobenzoic acid

• CAS No.: 77769-87-0
• Molecular Formula: C14H9NO7
• Molecular Weight: 303.22 g/mol
• IUPAC Name: 2-(4-carboxyphenoxy)-4-nitrobenzoic acid
• InChI: InChI=1S/C14H9NO7/c16-13(17)8-1-4-10(5-2-8)22-12-7-9(15(20)21)3-6-11(12)14(18)19/h1-7H,(H,16,17)(H,18,19)
• InChI Key: DJVZSOYMMHQSII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)OC2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O

Description

2-(4-Carboxyphenoxy)-4-nitrobenzoic acid is a disubstituted benzoic acid derivative featuring a carboxyphenoxy group at the 2-position and a nitro group at the 4-position of the aromatic ring. The carboxyphenoxy group introduces additional acidity and hydrogen-bonding capacity, while the nitro group enhances electrophilicity and may contribute to biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Carboxyphenoxy)-4-nitrobenzoic acid typically involves the reaction of 4-nitrophenol with 4-carboxybenzoyl chloride under basic conditions. The reaction proceeds through a nucleophilic aromatic substitution mechanism, where the phenoxide ion attacks the carbonyl carbon of the benzoyl chloride, forming the desired product. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine to neutralize the hydrochloric acid byproduct.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-Carboxyphenoxy)-4-nitrobenzoic acid can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas with a palladium catalyst or sodium dithionite.

Esterification: The carboxylic acid group can react with alcohols in the presence of an acid catalyst to form esters.

Substitution: The nitro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon (Pd/C) or sodium dithionite in aqueous solution.

Esterification: Alcohols (e.g., methanol, ethanol) with sulfuric acid or p-toluenesulfonic acid as catalysts.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Reduction: 2-(4-Carboxyphenoxy)-4-aminobenzoic acid.

Esterification: Methyl 2-(4-carboxyphenoxy)-4-nitrobenzoate.

Substitution: 2-(4-Carboxyphenoxy)-4-substituted benzoic acids.

Scientific Research Applications

2-(4-Carboxyphenoxy)-4-nitrobenzoic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and coordination polymers.

Biology: Investigated for its potential as a ligand in biochemical assays and as a precursor for biologically active compounds.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and metal-organic frameworks (MOFs).

Mechanism of Action

The mechanism of action of 2-(4-Carboxyphenoxy)-4-nitrobenzoic acid depends on its specific application. In biological systems, the compound may interact with enzymes or receptors, modulating their activity. For example, the nitro group can undergo bioreduction to form reactive intermediates that interact with cellular targets, leading to therapeutic effects. The carboxylic acid group can form hydrogen bonds with proteins, influencing their structure and function.

Comparison with Similar Compounds

Key Observations :

• Compared to 2-(4-Chlorophenoxy)-5-nitrobenzoic acid (), the substitution pattern (positions 2 and 4 vs. 2 and 5) and the presence of a chlorine atom versus a carboxyl group alter electronic and steric profiles .

Physicochemical Properties

Solubility

• 4-Nitrobenzoic acid exhibits moderate solubility in polar organic solvents (e.g., ethanol: ~2.5 g/100 mL at 298 K) but low aqueous solubility due to strong intermolecular hydrogen bonding .
• 2-(4-Carboxyphenoxy)-4-nitrobenzoic acid: The additional carboxylic acid group is expected to improve aqueous solubility compared to 4-nitrobenzoic acid, though steric hindrance from the phenoxy group may counterbalance this effect.

Acidity

• The nitro group in 4-nitrobenzoic acid lowers the pKa (~1.68) compared to benzoic acid (pKa ~4.2) due to its electron-withdrawing nature .
• In the target compound, the carboxyphenoxy group (another EWG) may further reduce pKa, enhancing acidity. This dual EWG effect is absent in derivatives like 2-(4-Methoxyanilino)-4-nitrobenzoic acid, where the methoxy group is electron-donating .

Reactivity in Condensation Reactions

• 4-Nitrobenzoic acid reacts sluggishly in condensation reactions with diamines compared to electron-rich benzoic acids (e.g., 4-methylbenzoic acid), as EWGs deactivate the aromatic ring .
• The target compound’s dual EWGs may further slow such reactions, though the ether linkage could introduce conformational flexibility to mitigate steric effects.

Antimicrobial Activity

• Copper complexes of 4-nitrobenzoic hydrazide exhibit antimicrobial properties due to DNA-binding capabilities .

Material Science

• Derivatives like 4-(4-carboxy-3-nitrophenyl)sulfonyl-2-nitrobenzoic acid () are used in advanced materials, leveraging sulfonyl and nitro groups for stability. The target compound’s ether linkage could enhance solubility in polymer matrices .